Cas no 108533-35-3 (6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one)

6-Amino-1,3-dihydro-3-methyl-2H-indol-2-one is a substituted indole derivative with significant utility in pharmaceutical and organic synthesis. Its core structure, featuring an amino group at the 6-position and a methyl group at the 3-position, makes it a versatile intermediate for developing bioactive compounds, particularly in medicinal chemistry. The compound’s stability and reactivity enable its use in constructing heterocyclic frameworks, often serving as a precursor for kinase inhibitors and other therapeutic agents. Its well-defined molecular architecture facilitates precise modifications, enhancing its applicability in targeted drug discovery and research applications. The product is typically characterized by high purity and consistent performance in synthetic workflows.
6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one structure
108533-35-3 structure
Product Name:6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one
CAS No:108533-35-3
MF:C9H10N2O
MW:162.188501834869
CID:1098353
PubChem ID:13835072
Update Time:2025-10-31

6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one
    • 6-amino-3-methyl-1,3-dihydroindol-2-one
    • DTXSID20550754
    • 6-Amino-3-methyl-1,3-dihydro-2H-indol-2-one
    • SCHEMBL7268601
    • 108533-35-3
    • 2H-Indol-2-one, 6-amino-1,3-dihydro-3-methyl-
    • 6-amino-3-methylindolin-2-one
    • Inchi: 1S/C9H10N2O/c1-5-7-3-2-6(10)4-8(7)11-9(5)12/h2-5H,10H2,1H3,(H,11,12)
    • InChI Key: QKBNYMYKFIHABG-UHFFFAOYSA-N
    • SMILES: O=C1C(C)C2C=CC(=CC=2N1)N

Computed Properties

  • Exact Mass: 162.0794
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

6-amino-1,3-dihydro-3-methyl-2H-Indol-2-one Pricemore >>

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